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Compound of Interest

Compound Name: d-KYFIL

Cat. No.: B15550767

Disclaimer: The following guidance is based on the assumption that "d-KYFIL" refers to the
antineoplastic agent Carfilzomib. The Safety Data Sheets (SDS) for Carfilzomib do not provide
specific instructions for chemical neutralization or deactivation. Therefore, all waste containing
this compound must be managed as hazardous pharmaceutical waste through a licensed
environmental services provider. Do not attempt to neutralize or dispose of this material via
standard laboratory drains or as general waste.

Essential Safety and Hazard Information

Carfilzomib is a potent pharmaceutical compound that requires careful handling to avoid
exposure. It is classified as hazardous, and its disposal is regulated to protect personnel and
the environment. Key hazards include being harmful if swallowed, causing skin and eye
irritation, suspected of damaging fertility or an unborn child, and causing organ damage
through prolonged or repeated exposure.

Quantitative Hazard Data Summary

The following table summarizes the hazard classifications for Carfilzomib, which dictate the
necessary disposal precautions.
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Hazard Classification GHS Code(s) Disposal Implication

Harmful if swallowed. Waste

must be securely contained to
Acute Oral Toxicity H302 prevent ingestion by wildlife or

humans. Do not dispose of in

general trash or drains.

Causes skin irritation.
Contaminated personal

Skin Corrosion/Irritation H315 protective equipment (PPE)
and labware must be disposed

of as hazardous waste.

Causes serious eye irritation.

) Mandates the use of sealed
Serious Eye Damage/Eye ]
o H319 containers for waste to prevent
[rritation ) ]
accidental splashing or dust

generation.

Suspected of damaging fertility
or the unborn child. Requires
] o stringent containment and
Reproductive Toxicity H361 ]
disposal to prevent
environmental release and

human exposure.

May cause respiratory

irritation. Waste should be
Specific Target Organ Toxicity H335 handled in a manner that
(Single) minimizes dust or aerosol

generation (e.g., wet-wiping

spills).

Causes damage to organs

- o through prolonged or repeated
Specific Target Organ Toxicity
H372 exposure. Underscores the
(Repeat) )
need for professional

hazardous waste disposal.
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May cause long-lasting harmful

Hazardous to the Aquatic effects to aquatic life. Prohibits

H413
Environment any form of sewer or waterway

disposal.

Disposal Workflow and Decision-Making

The proper disposal of d-KYFIL/Carfilzomib waste requires a systematic approach to ensure
safety and regulatory compliance. The following workflow diagram illustrates the decision-

making process from waste generation to final disposal.
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d-KYFIL/Carfilzomib Waste Disposal Workflow

Waste Generation & Identification

Waste Generated
(d-KYFIL/Carfilzomib)

Identify Waste Type

Solid Liquid
Segregation & Containment
Solid Waste Liquid Waste
(Contaminated PPE, Vials, Labware) (Unused Solutions, Rinsate)
Place in labeled, sealed ___| Place in labeled, sealed, leak-proof
hazardous waste container (Solid) hazardous waste container (Liquid)

Storage & Pickup

Store in designated Satellite
Accumulation Area (SAA)

Request pickup from certified
Environmental Health & Safety (EHS)
waste handler

Final Djisposal

Transported by licensed handler
to a permitted facility

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of d-KYFIL/Carfilzomib waste.
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Experimental Protocols for Waste Handling

The following protocols provide step-by-step guidance for handling waste generated from
research involving d-KYFIL/Carfilzomib. These are general best practices for hazardous
pharmaceutical compounds in the absence of specific deactivation procedures.

Protocol 1: Management of Solid Waste

This protocol covers the disposal of contaminated labware, vials, and personal protective
equipment (PPE).

e Segregation at Point of Use: Immediately after use, place all contaminated solid items into a
designated, clearly labeled hazardous waste container.

o Acceptable items include: empty vials, used syringes (without needles), contaminated
gloves, bench paper, and disposable lab coats.

o Sharps: Needles and other sharp objects must first be placed in a designated sharps
container before being disposed of as hazardous waste.

o Container Requirements: Use a rigid, leak-proof container with a secure lid. The container
must be compatible with the waste type and clearly labeled with "Hazardous Waste," the
chemical name ("Carfilzomib"), and the associated hazard symbols.

o Storage: Keep the solid waste container sealed when not in use. Store it in a designated
Satellite Accumulation Area (SAA) away from general lab traffic.

» Disposal: Once the container is full, arrange for pickup by your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste contractor. Do not overfill
containers.

Protocol 2: Management of Liquid Waste

This protocol covers the disposal of unused d-KYFIL/Carfilzomib solutions and the first rinsate
from cleaning contaminated glassware.

» Waste Collection: Collect all liquid waste containing d-KYFIL/Carfilzomib in a dedicated,
shatter-resistant container (e.g., plastic-coated glass or high-density polyethylene).
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o Container Labeling: The container must be clearly labeled with "Hazardous Waste," the full
chemical name ("Carfilzomib"), an approximate concentration of the active ingredient, and a
list of all solvents present (e.g., "in 5% Dextrose").

e pH and Compatibility: Do not mix incompatible waste streams. Since Carfilzomib is supplied
in a buffered solution, no pH adjustment should be attempted. Mixing with other chemical
wastes (e.g., strong acids or bases) is prohibited.

o Storage: Keep the liquid waste container tightly capped and stored in secondary containment
(e.g., a chemical-resistant tray or tub) within a designated SAA.

» Disposal: Arrange for pickup through your institution's EHS department. Ensure the container
is clean on the outside and securely sealed before transport.

Protocol 3: Spill Cleanup and Decontamination

This protocol outlines the procedure for cleaning small spills of powdered d-KYFIL/Carfilzomib
or solutions.

o Alert and Secure: Alert personnel in the immediate area. If the spill is large or involves a
significant amount of dust, evacuate the area and contact EHS.

e Don PPE: At a minimum, wear two pairs of chemotherapy-rated gloves, a disposable gown,
and eye protection (goggles). For powders, a respirator (e.g., N95) is required.

e Containment:

o For powders: Gently cover the spill with absorbent pads or gauze dampened with water to
prevent the powder from becoming airborne. Do not dry-sweep.

o For liquids: Cover the spill with absorbent pads, starting from the outside and working
inward.

o Cleanup: Carefully wipe up the contained spill material using the absorbent pads. Place all
contaminated materials (pads, gloves, etc.) into a hazardous solid waste container.
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o Decontamination: Clean the spill area with a detergent solution, followed by a rinse with
water. All cleaning materials must be disposed of as hazardous solid waste.

o Final Disposal: Seal the hazardous waste container and manage it according to Protocol 1.

 To cite this document: BenchChem. [Proper Disposal Procedures for d-KYFIL (Presumed to
be Carfilzomib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550767#d-kyfil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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